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Compound of Interest

Compound Name: PKM?2 activator 4

Cat. No.: B3012216

Welcome to the technical support center for PKM2 Activator 4. This resource is designed to
assist researchers, scientists, and drug development professionals in successfully utilizing this
compound in their experiments. Here you will find troubleshooting guides and frequently asked
questions (FAQs) to address common issues, particularly regarding its solubility and handling
in agueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is PKM2 Activator 4 and what are its common synonyms?

Al: PKM2 Activator 4 is a potent and selective allosteric activator of the M2 isoform of
pyruvate kinase (PKM2). It is more commonly known by its synonyms, TEPP-46 or ML-265.[1]
[2][3][4] It functions by stabilizing the tetrameric form of the PKM2 enzyme, which is the more
active state.[1][4][5][6]

Q2: What are the key physicochemical properties of PKM2 Activator 4 (TEPP-46)?

A2: The key properties of TEPP-46 are summarized in the table below.
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Property Value Reference
Synonyms TEF.’P-46, ML-265, PKM2 2]
Activator IV
CAS Number 1221186-53-3 [1]
Molecular Formula C17H16N402S2 [3]
Molecular Weight 372.46 g/mol [3]
Appearance White to off-white/yellow solid [71[8]1[9]
Purity =>98% (by HPLC)

Q3: What is the solubility of TEPP-46 in aqueous solutions and organic solvents?

A3: TEPP-46 has limited but measurable solubility in aqueous buffers and is highly soluble in
organic solvents like DMSO. The table below provides a summary of its solubility.

Solvent Solubility Reference
PBS (pH 7.4) 29.6 pg/mL (79.5 pM) [1]
DMSO Up to 100 mg/mL [11181I9]

5 mg/mL (13.42 mM) in 10%
In Vivo Formulation DMSO, 40% PEG300, 5% [7]
Tween 80, 45% Saline

Q4: How does TEPP-46 activate PKM2?

A4: TEPP-46 is an allosteric activator that binds to the PKM2 enzyme at the interface between
subunits.[10] This binding stabilizes the tetrameric conformation of PKM2, which is the more
enzymatically active form.[1][5][6] The activation is similar to the effect of the endogenous
activator fructose-1,6-bisphosphate (FBP).[3][5]

Troubleshooting Guide: Precipitation of TEPP-46 in
Aqueous Solutions
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Precipitation of TEPP-46 from agueous solutions is a common issue, primarily due to its
relatively low aqueous solubility. This guide provides a systematic approach to diagnose and
resolve this problem.

“Troubleshooting Workflow for TEPP-46 Precipitation

What are the buffer components and pH?

NSO
solubilty (e.., 0.1-1%), Buffer Compatibiity Issue
ow temperature
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Click to download full resolution via product page
Caption: Troubleshooting workflow for TEPP-46 precipitation.
Issue 1: Precipitation upon dilution of DMSO stock into aqueous buffer.

o Cause: The concentration of TEPP-46 in the final agueous solution exceeds its solubility limit
(79.5 uM or 29.6 pg/mL in PBS).[1] While highly soluble in DMSO, the sudden change in
solvent polarity upon dilution can cause the compound to crash out of solution.

e Solution:

o Reduce Final Concentration: Ensure the final concentration in your aqueous buffer is
below the solubility limit.

o Optimize Dilution: Add the DMSO stock solution to the aqueous buffer dropwise while
vortexing vigorously. This rapid mixing can help prevent localized high concentrations that
lead to precipitation.

o Maintain a Minimum DMSO Concentration: Ensure the final concentration of DMSO in
your aqueous solution is sufficient to aid solubility, typically between 0.1% and 1%.
However, always consider the tolerance of your experimental system (e.g., cells) to
DMSO.

o Temperature: Gently warming the aqueous buffer (e.g., to 37°C) before adding the DMSO
stock can sometimes improve solubility.

Issue 2: Cloudiness or visible particles in the prepared agueous solution over time.

o Cause: The prepared solution may be supersaturated, or the compound may have limited
stability in the specific buffer system, leading to gradual precipitation.

e Solution:

o Fresh Preparation: Prepare the aqueous solution of TEPP-46 fresh before each
experiment. Stock solutions in DMSO are stable for up to 3 months at -20°C, but aqueous
dilutions are not recommended for long-term storage.[1]
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o Sonication: Brief sonication of the final aqueous solution can help to redissolve small
precipitates. However, be cautious as this may not result in a stable solution long-term.

o Buffer Composition: Evaluate the components of your aqueous buffer. High salt
concentrations or certain additives may decrease the solubility of TEPP-46. If possible,
test solubility in a simpler buffer system (e.g., PBS).

Issue 3: Inconsistent experimental results.

e Cause: Undissolved compound can lead to an inaccurate final concentration, resulting in

poor reproducibility.
e Solution:

o Visual Inspection: Always visually inspect your final solution for any signs of precipitation
before use.

o Centrifugation/Filtration: If you suspect precipitation, you can centrifuge the solution and
use the supernatant. However, this means the actual concentration will be lower than
intended. A better approach is to address the solubility issue directly using the methods
described above.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh out the desired amount of TEPP-46 powder (MW: 372.46 g/mol
). For 1 mL of a 10 mM stock, you will need 3.72 mg.

o Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO. Use only fresh
DMSO for reconstitution.[1]

¢ Mixing: Vortex or sonicate briefly until the solid is completely dissolved. The solution should
be clear.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C. Stock solutions are reported to be stable for up to 3 months under these
conditions.[1]
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Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

This protocol describes the preparation of a 100 uM working solution in cell culture medium
with a final DMSO concentration of 0.1%.

Thaw Stock: Thaw a 10 mM aliquot of TEPP-46 in DMSO at room temperature.
e Pre-warm Medium: Warm the desired volume of cell culture medium to 37°C.

o Serial Dilution: Perform a serial dilution. For example, to make a 100 uM solution with 0.1%
DMSO:

o Add 1 pL of the 10 mM stock solution to 999 uL of pre-warmed medium.
e Mixing: Immediately vortex the solution gently but thoroughly.

o Use Immediately: Use the freshly prepared working solution for your experiment without
delay.
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Workflow for In Vitro Solution Preparation

Start: TEPP-46 Powder

Weigh TEPP-46 Powder

;

Add 100% DMSO

;

Vortex/Sonicate to Dissolve

‘ 10 mM Stock Solution in DMSO \

;

Aliquot and Store at -20°C

:

Thaw Aliquot Pre-warm Aqueous Buffer/Medium to 37°C

N 7

Add Stock to Vortexing Buffer

Final Working Solution (e.g., 100 pM)

Use Immediately in Experiment
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Simplified PKM2 Signaling Pathway

Glycolysis
Glucose TEPP-46
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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